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Compound of Interest

Compound Name: 4-Methylumbelliferone-13C4

Cat. No.: B565963

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations. This
guide provides detailed, step-by-step procedures for the proper disposal of 4-
Methylumbelliferone-13C4, a stable isotope-labeled compound. Adherence to these protocols
is essential for personnel safety and environmental protection.

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to consult the material safety data
sheet (MSDS) for 4-Methylumbelliferone-13C4 and adhere to all institutional and local
regulations regarding chemical waste management. While 4-Methylumbelliferone-13C4 is
labeled with a stable, non-radioactive isotope (Carbon-13), it should be handled with the same
precautions as its parent compound, 4-Methylumbelliferone.

Based on the hazard classification of 4-Methylumbelliferone, the 13C4 isotopologue should be
treated as a hazardous substance.[1][2][3][4][5] The primary hazards associated with the
parent compound are skin irritation (Category 2), serious eye irritation (Category 2), and
potential respiratory irritation.[1][2][3][4][5] Therefore, appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times
when handling this compound.

Quantitative Data
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The physical and chemical properties of 4-Methylumbelliferone-13C4 are expected to be
nearly identical to those of the unlabeled compound. The following table summarizes key
guantitative data for 4-Methylumbelliferone.

Property Value Source
Molecular Formula C10HsO3 [3]
Molecular Weight 176.17 g/mol N/A
Melting Point 186 - 191 °C (366.8 - 375.8 °F)  [2]

Oral LD50 (rat) 3850 mg/kg [41[6]
Appearance Off-white solid/powder [2]

Step-by-Step Disposal Protocol

The recommended disposal procedure for 4-Methylumbelliferone-13C4 involves collection,
storage, and transfer to a licensed hazardous waste disposal facility.

1. Waste Segregation and Collection:

e Do not dispose of 4-Methylumbelliferone-13C4, whether in solid form or in solution, down
the drain or in regular trash.

» All waste containing this compound, including contaminated consumables (e.g., pipette tips,
vials, weighing paper), should be collected in a designated hazardous waste container.

e The container must be made of a compatible material (e.g., polyethylene) and have a
secure, leak-proof lid.

2. Labeling of Waste Containers:
o Clearly label the hazardous waste container with the words "Hazardous Waste."
e The label must include the full chemical name: "4-Methylumbelliferone-13C4".

 Indicate the primary hazards: "Irritant."
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» Note the accumulation start date (the date the first piece of waste is placed in the container).
3. On-site Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

e This area should be away from general laboratory traffic and incompatible materials, such as
strong oxidizing agents, strong acids, and strong bases.

e Ensure the storage area is cool, dry, and well-ventilated.
4. Final Disposal:

» Once the waste container is full or has reached the institutional time limit for satellite
accumulation, arrange for its transfer to your institution's environmental health and safety
(EHS) department or a licensed hazardous waste disposal company.

o The primary recommended method of final disposal for this type of organic chemical waste is
high-temperature incineration in a facility equipped with afterburners and scrubbers to
ensure complete destruction and to neutralize harmful combustion byproducts.

Experimental Workflow for Disposal
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Caption: Disposal workflow for 4-Methylumbelliferone-13C4.
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By following these procedures, laboratory personnel can ensure the safe handling and
compliant disposal of 4-Methylumbelliferone-13C4, thereby minimizing risks to themselves
and the environment. Always prioritize safety and consult with your institution's EHS
department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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